Cas no 450352-54-2 (3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione)

3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione structure
450352-54-2 structure
Product Name:3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
CAS No:450352-54-2
MF:C14H15N3OS2
MW:305.41840004921
CID:6271015
PubChem ID:3242906
Update Time:2024-01-06

3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

    • 3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione
    • EU-0028840
    • CHEMBL1603700
    • SMR000031242
    • SR-01000571330
    • Oprea1_629714
    • HMS2431J20
    • HMS1649B14
    • MLS000095694
    • AKOS024582690
    • SR-01000571330-1
    • F0547-0321
    • 450352-54-2
    • 3-[(furan-2-yl)methyl]-5-[(pyridin-2-yl)methyl]-1,3,5-thiadiazinane-2-thione
    • CCG-34026
    • 3-(2-furylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione
    • 3-(furan-2-ylmethyl)-5-(pyridin-2-ylmethyl)-1,3,5-thiadiazinane-2-thione
    • Inchi: 1S/C14H15N3OS2/c19-14-17(9-13-5-3-7-18-13)10-16(11-20-14)8-12-4-1-2-6-15-12/h1-7H,8-11H2
    • InChI Key: DDINDQCBKGHLFJ-UHFFFAOYSA-N
    • SMILES: S1C(N(CC2=CC=CO2)CN(C1)CC1C=CC=CN=1)=S

Computed Properties

  • Exact Mass: 305.06565446g/mol
  • Monoisotopic Mass: 305.06565446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 89.9Ų

3-(furan-2-yl)methyl-5-(pyridin-2-yl)methyl-1,3,5-thiadiazinane-2-thione Pricemore >>

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